Cas no 20898-91-3 (2-Thiophenemethanol,4-nitro-)

• Product Name: 2-Thiophenemethanol,4-nitro-
• CAS No: 20898-91-3
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• CID: 241756
• PubChem ID: 12583134
• Update Time: 2025-04-19

2-Thiophenemethanol,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol,4-nitro-
• 2-Thiophenemethanol, 4-nitro- (8CI,9CI)
• (4-nitrothiophen-2-yl)methanol
• SCHEMBL5117834
• 20898-91-3

• Inchi： 1S/C5H5NO3S/c7-2-5-1-4(3-10-5)6(8)9/h1,3,7H,2H2
• InChI Key： UQIITIJJZXPUGN-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 158.99905
• Monoisotopic Mass: 158.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• PSA: 63.37